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Compound of Interest

Compound Name: 2-Quinolinamine, 8-ethyl-

Cat. No.: B15256570

To: Researchers, scientists, and drug development professionals.

Subject: Comprehensive report on the mechanism of action of 2-Quinolinamine, 8-ethyl-.

Executive Summary

This document addresses the request for an in-depth technical guide on the mechanism of
action of 2-Quinolinamine, 8-ethyl-. A comprehensive search of publicly available scientific
literature and chemical databases has been conducted to gather the necessary information to
fulfill the core requirements of this request, including quantitative data, experimental protocols,
and signaling pathway diagrams.

Despite a thorough investigation, there is a significant lack of publicly available scientific data
regarding the biological activity and mechanism of action of the specific compound, 2-
Quinolinamine, 8-ethyl- (CAS Number: 104217-17-6). While the compound is commercially
available, no research publications detailing its pharmacological properties, experimental
evaluation, or therapeutic targets were identified.

Therefore, it is not possible to provide the requested in-depth technical guide, including data
tables, experimental methodologies, and visualizations of signaling pathways. The following
sections detail the search process and the limited information that was found.

Compound Identification
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The subject of this investigation is 2-Quinolinamine, 8-ethyl-. Basic chemical identifiers for
this compound have been confirmed through various chemical supplier databases.

Identifier Value

IUPAC Name 8-ethylquinolin-2-amine
CAS Number 104217-17-6

Molecular Formula Ci11H12N2

Molecular Weight 172.23 g/mol

Literature and Data Search Methodology

An extensive search was performed across multiple scientific databases and search engines.
The search strategy included, but was not limited to, the following keywords and their
combinations: "2-Quinolinamine, 8-ethyl-", "8-ethyl-2-quinolinamine”, "CAS 104217-17-6",

"mechanism of action”, "pharmacology", "biological activity", "experimental studies", "clinical
trials”, and "synthesis".

The search yielded no specific studies, papers, or datasets related to the mechanism of action
of 2-Quinolinamine, 8-ethyl-. The broader class of quinolinamines is known to possess a wide
range of biological activities; however, this general information cannot be extrapolated to this
specific, unstudied derivative.

Conclusion and Recommendations

Due to the absence of published research, the core requirements for an in-depth technical
guide on the mechanism of action of 2-Quinolinamine, 8-ethyl- cannot be met. No quantitative
data is available for summarization, no experimental protocols have been published, and
consequently, no signaling pathways can be diagrammed.

It is recommended that any party interested in the pharmacological properties of this compound
would need to conduct foundational in vitro and in vivo studies to generate the primary data
required for a mechanism of action investigation. Should such proprietary data be available,
this assistant can then proceed with the organization and visualization of that information as
per the original request.
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Without primary research data, any discussion of the mechanism of action of 2-
Quinolinamine, 8-ethyl- would be purely speculative and would not meet the standards of a
technical guide for a scientific audience.

« To cite this document: BenchChem. [In-depth Technical Guide: 2-Quinolinamine, 8-ethyl-
Mechanism of Action Investigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15256570#2-quinolinamine-8-ethyl-mechanism-of-
action-investigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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